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Compound of Interest

Compound Name: Ethyl sulphate

Cat. No.: B1228733 Get Quote

For researchers, scientists, and drug development professionals engaged in organic synthesis,

the selection of an appropriate alkylating agent is paramount to achieving desired reaction

outcomes. Among the various options, ethyl sulphate (ethyl hydrogen sulphate) and diethyl
sulphate are two commonly utilized reagents for introducing an ethyl group. This guide

provides an objective comparison of their reactivity, supported by available data and

established experimental protocols, to aid in the selection of the optimal reagent for specific

synthetic needs.

Chemical and Physical Properties
A fundamental understanding of the physical and chemical properties of these two reagents is

essential for their safe and effective handling in a laboratory setting.
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Property
Ethyl Sulphate (Ethyl
Hydrogen Sulphate)

Diethyl Sulphate

Synonyms Sulfovinic acid, Ethyl bisulfate Sulfuric acid diethyl ester, DES

Chemical Formula C₂H₆O₄S C₄H₁₀O₄S

Molar Mass 126.13 g/mol 154.18 g/mol [1]

Appearance Colorless, oily liquid
Colorless, oily liquid with a

faint peppermint odor[1]

Boiling Point Decomposes above 170 °C[2] 209 °C (decomposes)[1]

Melting Point Not available -25 °C[1]

Density ~1.46 g/cm³[2] ~1.2 g/mL[1]

Solubility in Water Decomposes Decomposes[1]

Comparative Reactivity
Both ethyl sulphate and diethyl sulphate function as ethylating agents through a nucleophilic

substitution (SN2) mechanism. The reactivity of these compounds is largely influenced by the

nature of the leaving group and the electrophilicity of the ethyl group.

Diethyl Sulphate is widely recognized as a potent and efficient ethylating agent.[1][3] In a

typical SN2 reaction, a nucleophile attacks one of the electrophilic ethyl groups, leading to the

displacement of the ethyl sulphate anion (CH₃CH₂OSO₃⁻) as a leaving group. This anion is

highly stabilized by resonance, making it an excellent leaving group and thus facilitating the

reaction. Diethyl sulphate can, in principle, donate both of its ethyl groups, although the

second ethylation is generally slower than the first.

Ethyl Sulphate (Ethyl Hydrogen Sulphate) can also act as an ethylating agent. In this case,

the leaving group is the hydrogen sulphate anion (HSO₄⁻) or the sulphate dianion (SO₄²⁻) after

deprotonation. While the sulphate and hydrogen sulphate ions are also good leaving groups,

diethyl sulphate is generally considered the more reactive of the two for ethylation reactions in

synthetic organic chemistry. This is because the two electron-withdrawing oxygen atoms

attached to the sulfur in the ethyl sulphate leaving group of a diethyl sulphate reaction make

the ethyl groups more electrophilic.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.guidechem.com/question/what-is-phenetole-and-how-is-i-id130034.html
https://www.guidechem.com/question/what-is-phenetole-and-how-is-i-id130034.html
https://www.chemicalbook.com/synthesis/phenetole.htm
https://www.guidechem.com/question/what-is-phenetole-and-how-is-i-id130034.html
https://www.guidechem.com/question/what-is-phenetole-and-how-is-i-id130034.html
https://www.chemicalbook.com/synthesis/phenetole.htm
https://www.guidechem.com/question/what-is-phenetole-and-how-is-i-id130034.html
https://www.guidechem.com/question/what-is-phenetole-and-how-is-i-id130034.html
https://www.benchchem.com/product/b1228733?utm_src=pdf-body
https://www.benchchem.com/product/b1228733?utm_src=pdf-body
https://www.benchchem.com/product/b1228733?utm_src=pdf-body
https://www.guidechem.com/question/what-is-phenetole-and-how-is-i-id130034.html
https://www.chemicalbook.com/synthesis/n-methylaniline.htm
https://www.benchchem.com/product/b1228733?utm_src=pdf-body
https://www.benchchem.com/product/b1228733?utm_src=pdf-body
https://www.benchchem.com/product/b1228733?utm_src=pdf-body
https://www.benchchem.com/product/b1228733?utm_src=pdf-body
https://www.benchchem.com/product/b1228733?utm_src=pdf-body
https://www.benchchem.com/product/b1228733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While direct comparative kinetic data is scarce in the literature, the widespread use and

description of diethyl sulphate as a "strong" alkylating agent in numerous sources suggest its

superior reactivity in typical synthetic applications.

Experimental Protocols
Below are representative experimental protocols for the ethylation of common nucleophiles

using diethyl sulphate.

O-Ethylation of Phenol to Synthesize Phenetole
Reaction: C₆H₅OH + (C₂H₅)₂SO₄ → C₆H₅OC₂H₅ + C₂H₅OSO₃H

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve

phenol in a suitable solvent such as ethanol or acetone.

Add an aqueous solution of a base, typically sodium hydroxide (NaOH), to the flask to form

the sodium phenoxide salt.[4]

Cool the reaction mixture in an ice bath.

Slowly add diethyl sulphate dropwise to the stirred reaction mixture.

After the addition is complete, the reaction mixture is typically heated to reflux for a period of

time to ensure the completion of the reaction.

Upon cooling, the product, phenetole, can be extracted with an organic solvent like diethyl

ether.

The organic layer is then washed, dried, and the solvent is removed to yield the crude

product, which can be further purified by distillation.[1]

N-Ethylation of Aniline to Synthesize N-Ethylaniline
Reaction: C₆H₅NH₂ + (C₂H₅)₂SO₄ → C₆H₅NHC₂H₅ + C₂H₅OSO₃H

Procedure:
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In a three-necked flask fitted with a mechanical stirrer, a thermometer, and a dropping funnel,

place aniline and a suitable solvent (e.g., water or a polar aprotic solvent).

Cool the mixture to below 10 °C using an ice-salt bath.

Add diethyl sulphate dropwise to the cooled and stirred aniline solution while maintaining

the temperature.

After the addition of diethyl sulphate, continue stirring for a specified period.

Slowly add a solution of a base, such as sodium hydroxide, to neutralize the formed ethyl

sulphuric acid and any unreacted starting material.

The organic layer containing N-ethylaniline and potentially some N,N-diethylaniline is then

separated.

The product can be isolated and purified by extraction and subsequent distillation under

reduced pressure.

Reaction Mechanisms and Workflows
The following diagrams illustrate the generalized mechanism for ethylation and a typical

experimental workflow.

Reactants
Transition State

Products

Nucleophile (Nu:⁻)
[Nu---C₂H₅---OSO₃C₂H₅]⁻

SN2 Attack

Diethyl Sulphate
(C₂H₅)₂SO₄

Ethyl-Nucleophile
(Nu-C₂H₅)

Ethyl Sulphate Anion
(C₂H₅OSO₃⁻)

Leaving Group Departure

Click to download full resolution via product page

SN2 mechanism for ethylation by diethyl sulphate.
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Reactants Mixing
(Nucleophile, Base, Solvent)

Addition of Diethyl Sulphate
(Controlled Temperature)

Reaction
(Stirring, Heating/Reflux)

Workup
(Quenching, Extraction)

Purification
(Distillation, Chromatography)

Product
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General experimental workflow for ethylation.

Safety and Toxicity
Both ethyl sulphate and diethyl sulphate are hazardous compounds and must be handled

with appropriate safety precautions in a well-ventilated fume hood.
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Compound Hazard Classification Key Risks

Ethyl Sulphate Corrosive, Toxic

Causes severe skin burns and

eye damage. Harmful if

swallowed or inhaled.

Diethyl Sulphate
Toxic, Carcinogenic (IARC

Group 2A), Mutagenic

Probable human carcinogen.

[1] Causes severe skin burns

and eye damage. Toxic if

swallowed, in contact with skin,

or if inhaled. May cause

genetic defects.[1]

Diethyl sulphate is classified as a probable human carcinogen and is a potent alkylating agent

that can ethylate DNA.[5] Therefore, extreme caution, including the use of appropriate personal

protective equipment (PPE), is mandatory when handling this reagent.

Conclusion
In summary, both ethyl sulphate and diethyl sulphate are effective ethylating agents.

However, diethyl sulphate is generally considered the more reactive and versatile reagent for

a broader range of synthetic applications due to the excellent leaving group ability of the ethyl
sulphate anion. The choice between these two reagents will depend on the specific

requirements of the reaction, including the nucleophilicity of the substrate, desired reaction

conditions, and safety considerations. Given its high reactivity and toxicity, diethyl sulphate
should be handled with extreme care by trained personnel in a controlled laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1228733#comparative-reactivity-of-ethyl-sulphate-
and-diethyl-sulphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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